![molecular formula C6HBr2F2NO2 B1506437 2,4-Dibromo-1,5-difluoro-3-nitrobenzene CAS No. 144450-58-8](/img/structure/B1506437.png)
2,4-Dibromo-1,5-difluoro-3-nitrobenzene
Overview
Description
2,4-Dibromo-1,5-difluoro-3-nitrobenzene is a chemical compound with the molecular formula C6HBr2F2NO2 . It is a solid substance .
Synthesis Analysis
The synthesis of this compound involves several steps. One method involves the use of 1,2-dibromo-4,5-difluoro-3-nitrobenzene, which is dissolved in methanol. Then, 10% Pd/C (50% wet) and triethylamine are added .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C6HBr2F2NO2/c7-4-2(9)1-3(10)5(8)6(4)11(12)13/h1H .Chemical Reactions Analysis
The chemical reactions involving this compound are complex and can vary depending on the conditions and reactants used. For example, nucleophilic aromatic substitution of 2,4-difluoronitrobenzene with morpholine has been investigated using a flow reactor with a simulated moving bed (SMB) chromatography module .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 316.88 .Scientific Research Applications
Synthesis and Organic Transformations
2,4-Dibromo-1,5-difluoro-3-nitrobenzene is valuable in various organic transformations, especially those involving the formation of benzynes, a type of reactive intermediate in organic chemistry. For example, derivatives like 1,2-Dibromo-3-iodobenzene, 1,2-dibromo-4-iodobenzene, and 2,3-di-bromo-1,4-diiodobenzene serve as intermediates in syntheses involving regioselective bromination, ortho-metalation, and halogen/metal permutations (Diemer, Leroux & Colobert, 2011).
Structural and Computational Studies
Structural and computational analysis of nitrobenzene derivatives, including those with fluorine substitutions, has been conducted to understand their molecular structure and intermolecular interactions. For instance, studies on 2,4-Bis(Phenylamino)Nitrobenzene reveal insights into hydrogen-bonded motifs and crystal structures in various forms of nitrobenzene derivatives (Plater & Harrison, 2015).
Photoreactive Properties
The photoreactive nature of nitrobenzenes, including derivatives like this compound, has been explored. Studies show how nitrobenzene reacts under certain conditions, providing insights into the reactivity and potential applications in photochemical processes (McIntyre, Coleman & Wubbels, 2004).
Chemical Synthesis and Cross-Linking Applications
This compound can also be used in the synthesis of other chemicals, such as in the preparation of protein cross-linking reagents. This involves specific reactions and conditions that allow for the creation of compounds useful in biochemical applications (Kremer, 1990).
Thermodynamic and Electron Attachment Studies
Research on difluoronitrobenzene isomers, including 2,4-difluoronitrobenzene, involves analyzing their thermodynamic properties. Such studies contribute to a better understanding of their stability, phase behavior, and reaction potentials under various conditions (Silva et al., 2010).
Safety and Hazards
2,4-Dibromo-1,5-difluoro-3-nitrobenzene is classified as a hazardous substance. It has been assigned the GHS07 pictogram and the signal word “Warning”. The hazard statements associated with this compound are H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
2,4-dibromo-1,5-difluoro-3-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6HBr2F2NO2/c7-4-2(9)1-3(10)5(8)6(4)11(12)13/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHUKPGATLLJKLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1F)Br)[N+](=O)[O-])Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6HBr2F2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20719945 | |
Record name | 2,4-Dibromo-1,5-difluoro-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20719945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.88 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
144450-58-8 | |
Record name | 2,4-Dibromo-1,5-difluoro-3-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20719945 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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